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Compound of Interest

Compound Name: ALUMINUM CHLORIDE

Cat. No.: B3183172

Technical Support Center: Aluminum Chloride
Safety

This guide provides essential safety information for researchers, scientists, and drug
development professionals working with aluminum chloride (AICIs). It offers troubleshooting
for common issues and answers to frequently asked questions to ensure safe handling and
disposal.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with aluminum chloride?

Al: Aluminum chloride is a corrosive solid that reacts violently with water and moisture,
producing significant heat and toxic hydrogen chloride (HCI) gas.[1][2][3][4] Contact with skin,
eyes, or the respiratory tract can cause severe burns and tissue damage.[2][3][5] Inhalation of
its dust or the HCI fumes generated upon contact with moisture can lead to respiratory irritation,
pulmonary edema (a buildup of fluid in the lungs), and in severe cases, can be fatal.[1][2][3]

Q2: What personal protective equipment (PPE) is mandatory when handling aluminum
chloride?

A2: Appropriate PPE is crucial to prevent exposure. The following should be worn:
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o Eye Protection: Chemical safety goggles and a face shield are required to protect against
dust and splashes.[1][6]

e Hand Protection: Wear impervious gloves, such as those made of PVC or Nitrile rubber.[5]

» Body Protection: A fire-retardant laboratory coat and, if necessary, acid-resistant protective
clothing should be worn to prevent skin contact.[4][5]

o Respiratory Protection: When working with large quantities or in situations where dust or
fumes may be generated, a NIOSH-approved respirator is necessary.[1][7][8]

Q3: How should | properly store anhydrous aluminum chloride?

A3: Store anhydrous aluminum chloride in a cool, dry, well-ventilated area, away from water,
moisture, and incompatible materials such as strong oxidizing agents and combustible
materials.[4][6][9] The containers must be kept tightly sealed to prevent reactions with
atmospheric moisture.[4][9] Storage containers may pressurize if contaminated with water.[4]

Q4: What is the correct procedure for disposing of aluminum chloride waste?

A4: Aluminum chloride waste must be treated as hazardous waste.[1][4] It should be
collected in a tightly sealed, properly labeled container for disposal.[4] Do not mix with water or
other waste streams. For small quantities, cautious quenching in ice water while controlling the
pH may be an option, but this is highly exothermic and should only be performed by trained
personnel following established protocols.[10] Always consult your institution's environmental
health and safety (EH&S) department for specific disposal guidelines.[10]

Troubleshooting Guide
Problem: I've spilled a small amount of solid aluminum chloride on the lab bench.
Solution:

o Evacuate and Secure: Immediately alert others in the vicinity and restrict access to the spill
area.[1]

» Wear Appropriate PPE: Before cleaning, ensure you are wearing the necessary personal
protective equipment, including safety goggles, a face shield, impervious gloves, and a lab
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coat.[4]

o Contain the Spill: Do NOT use water.[1][4] Cover the spill with a dry, inert material like sand.

[4]

o Clean Up: Carefully scoop the mixture into a clearly labeled, sealable container for
hazardous waste disposal.[4]

o Decontaminate: After the solid material is removed, the area can be cautiously cleaned.
Ventilate the area well.[1]

Problem: The cap on my aluminum chloride container is stuck, and there appears to be
pressure buildup.

Solution:

Prolonged storage can lead to spontaneous decomposition and pressure buildup, which has
occasionally resulted in explosions upon opening.[9]

e Do Not Force It Open: If you suspect pressure buildup, do not attempt to force the container
open.

« |solate the Container: Carefully move the container to a safe, isolated location, such as a
fume hood.

o Contact EH&S: Immediately contact your institution's Environmental Health and Safety
department for guidance on how to proceed. They have specialized procedures for handling
such situations.

Problem: I've been exposed to aluminum chloride. What should | do?
Solution:
Immediate action is critical to minimize injury.

o Skin Contact: Quickly brush off any solid chemical.[1] Immediately flush the affected area
with large amounts of water for at least 15-30 minutes while removing contaminated clothing.
[1][4] Seek immediate medical attention.[1]
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o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15-30

minutes, lifting the upper and lower eyelids.[1][5] Seek immediate medical attention.[1]

 Inhalation: Move to fresh air immediately.[1] If breathing is difficult or has stopped, administer

artificial respiration (avoiding mouth-to-mouth if the victim ingested or inhaled the substance)

and seek immediate medical attention.[1][7][11]

e Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water and drink one or two

glasses of water.[4][5] Seek immediate medical attention.[4][5]

Data and Protocols

Safety Data Summary

Parameter Value Reference
White to pale-yellow crystalline

Appearance ] [1109]
solid
Sharp, hydrochloric acid-like

Odor [1][9]
odor

o Violent, exothermic reaction

Reactivity with Water ) [1112][3]

producing HCI gas
) Health: 3, Flammaubility: O,

NFPA 704 Diamond . ) [1][12]
Instability: 2, Special: W

Oral LD50 (Rat) 3450 - 3470 mg/kg [519]

ACGIH TLV-TWA 2 mg/m? (as Al) [2][13]

Experimental Protocol: Small-Scale Spill Cleanup

This protocol outlines the steps for cleaning up a small spill of solid aluminum chloride (less

than 10 grams) in a laboratory setting.

¢ Immediate Actions:

o Alert personnel in the immediate area.
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o Evacuate the spill zone.

o Ensure the area is well-ventilated, preferably within a chemical fume hood.

» Personal Protective Equipment (PPE):
o Don chemical safety goggles and a face shield.
o Wear nitrile or PVC gloves.
o Wear a fire-retardant lab coat.

e Spill Containment and Cleanup:

o Cover the spill with a generous amount of dry sand or other inert absorbent material. DO
NOT USE WATER OR COMBUSTIBLE MATERIALS.

o Using a non-sparking scoop or brush, carefully collect the mixture of sand and aluminum
chloride.

o Place the collected material into a heavy-duty, sealable plastic bag or a designated
hazardous waste container.

o Final Steps:

o Wipe the spill area with a cloth lightly dampened with an appropriate solvent (e.g.,
isopropanol), followed by a final wipe with a wet cloth, ensuring the area is well-ventilated
to handle any residual reaction.

o Seal the waste container and label it clearly as "Aluminum Chloride Waste."
o Dispose of the waste through your institution's hazardous waste management program.

o Wash hands thoroughly after the cleanup is complete.

Visual Guides
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Alert Others & Evacuate Area

'

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

]

Cover Spill with Dry Sand
(NO WATER)

]

Collect Mixture with Non-Sparking Tools

'

Place in Labeled Hazardous Waste Container

'

Clean Spill Area (Ventilate Well)

]

Dispose of Waste via EH&S

Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for cleaning up an aluminum chloride spill.
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Exposure to Aluminum Chloride

Skin Eye Inhalation Ingestion
Skin Contact Eye Contact Inhalation Ingestion
Brush off solid. ’ - ] Rinse mouth.
Flush with water for 15-30 min. | | 7USh €yes with water for 15-30 min. Move to fresh arr Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for aluminum chloride exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [techniques for the safe handling and disposal of
aluminum chloride]. BenchChem, [2025]. [Online PDF]. Available at:
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disposal-of-aluminum-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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